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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 1-heptanethiol (C7H16S), a key compound in various chemical and pharmaceutical
applications. The data presented herein is compiled from peer-reviewed experimental studies,
offering a reliable resource for research and development.

Core Thermodynamic Data

The following tables summarize the key experimentally determined thermodynamic properties
of 1-heptanethiol.

Table 1: Enthalpy, Entropy, and Heat Capacity
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Thermodynami .
Value Units State Reference
c Property

Standard Molar
Enthalpy of -149.5 + 0.96 kJ/mol Gas [1]
Formation (AfH°®)

Standard Molar

Enthalpy of -

_ -5442.97 + 0.75 kJ/mol Liquid [2]
Combustion
(AcH?)
Standard Molar o

375.35 J/mol-K Liquid [2]
Entropy (S°)
Molar Heat Liquid (at 298.15
_ 259.32 J/mol-K [2][3]

Capacity (Cp) K)

Table 2: Phase Transition Properties

Property Value Units Reference
Boiling Point 450.2 K [2]
Melting Point -43 °C [4]
Triple Point

229.92 K [5]
Temperature

Molar Enthalpy of

o 49.5 kJ/mol (at 288 K) [5]
Vaporization (AvapH)
Molar Enthalpy of
_ 25.384 kJ/mol (at 229.92 K) [3][5]
Fusion (AfusH)
Molar Entropy of
110.40 J/mol-K (at 229.92 K) [5]

Fusion (AfusS)

Table 3: Vapor Pressure Data
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Temperature (K) Pressure (hPa) Reference

298.15 1.5 [4]

Note: Vapor pressure can also be calculated using the Antoine Equation parameters provided
in the NIST WebBook.[6]

Experimental Protocols

The experimental data presented in this guide are primarily derived from the meticulous work of
Finke, McCullough, et al. (1970) and Good and DePrater (1966).[2][3][7] While the full, detailed
experimental procedures are contained within these original publications, this section outlines
the general methodologies employed for determining the key thermodynamic properties of
liquid alkanethiols.

Adiabatic Calorimetry for Heat Capacity and Entropy
Determination

The heat capacity and, by extension, the entropy of 1-heptanethiol were determined using
low-temperature adiabatic calorimetry.[8] This technique is designed to measure the heat
capacity of a substance as a function of temperature with high precision.

Methodology Overview:

o Sample Preparation: A high-purity sample of 1-heptanethiol is placed within a sealed
calorimeter vessel. The calorimeter is then placed within a vacuum chamber to minimize
heat exchange by convection and conduction.

o Adiabatic Shield: The calorimeter is surrounded by an adiabatic shield. The temperature of
this shield is continuously adjusted to match the temperature of the calorimeter vessel. This
is typically achieved using a system of thermocouples and automated temperature
controllers to minimize the temperature difference between the calorimeter and its
surroundings, thus preventing heat leak.[3]

o Heating and Measurement: A known quantity of electrical energy is supplied to a heater
within the calorimeter, causing a small increase in the sample's temperature. The precise
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temperature change is measured using a platinum resistance thermometer.

o Data Analysis: The heat capacity of the sample at a given temperature is calculated from the
amount of electrical energy supplied and the resulting temperature rise. By performing these
measurements over a wide range of temperatures (e.g., from near absolute zero to above
room temperature), a detailed curve of heat capacity versus temperature is generated.

o Entropy Calculation: The standard entropy of the liquid at a given temperature is then
calculated by integrating the heat capacity data from 0 K to that temperature, accounting for
the entropies of any phase transitions.

Bomb Calorimetry for Enthalpy of Combustion
Determination

The standard enthalpy of combustion of 1-heptanethiol was determined using a bomb
calorimeter. This method measures the heat released when a substance is completely burned
in an excess of oxygen.[6][9]

Methodology Overview:

o Sample Preparation: A precisely weighed sample of liquid 1-heptanethiol is placed in a
crucible within a high-pressure stainless steel vessel, known as a "bomb." A small amount of
water is typically added to the bomb to ensure that the water formed during combustion is in
its liquid state.

e Pressurization: The bomb is sealed and pressurized with an excess of pure oxygen (typically
to around 30 atm).

o Calorimeter Assembly: The bomb is then submerged in a known volume of water in an
insulated container (the calorimeter). The entire assembly is allowed to reach thermal
equilibrium, and the initial temperature is recorded.

« Ignition: The sample is ignited by passing an electric current through a fuse wire in contact
with the sample.

o Temperature Measurement: The complete combustion of the 1-heptanethiol releases heat,
which is absorbed by the bomb and the surrounding water, causing the temperature of the
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calorimeter system to rise. The final temperature is recorded after thermal equilibrium is re-
established.

o Calculation: The heat of combustion is calculated from the measured temperature change
and the previously determined heat capacity of the calorimeter system (calibrated using a
substance with a known heat of combustion, such as benzoic acid).[10] Corrections are
made for the heat of formation of nitric and sulfuric acids (due to the presence of nitrogen
and sulfur) and for the heat of combustion of the fuse wire.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for determining the enthalpy of
combustion of a liquid sample like 1-heptanethiol using bomb calorimetry.
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Caption: Workflow for Bomb Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

e 2. par.nsf.gov [par.nsf.gov]

¢ 3. docs.lib.purdue.edu [docs.lib.purdue.edu]
e 4. stacks.cdc.gov [stacks.cdc.gov]

e 5. tvgmu.ru [tvgmu.ru]

e 6. Experimental Enthalpies of Combustion of Organic Materials and The Correlation with
Total Number of Bonds, Their Molecular Surface and Volume Properties - PMC
[pmc.ncbi.nlm.nih.gov]

e 7. nowgongagirlscollege.co.in [nowgonggirlscollege.co.in]
» 8. Heat Exchange in Adiabatic Calorimeters - PMC [pmc.ncbi.nlm.nih.gov]
e 9. alevelh2chemistry.com [alevelh2chemistry.com]

» 10. Experimental Enthalpies of Combustion of Organic Materials and The Correlation with
Total Number of Bonds, Their Molecular Surface and Volume Properties [scirp.org]

 To cite this document: BenchChem. [Thermodynamic Properties of 1-Heptanethiol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157337#thermodynamic-properties-of-1-heptanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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